Cas no 2694722-81-9 (3-{5-(4-hydroxyphenyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione)

• Product Name: 3-{5-(4-hydroxyphenyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione
• CAS No: 2694722-81-9
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 5613692
• PubChem ID: 165950132
• Update Time: 2025-06-23

3-{5-(4-hydroxyphenyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33051019
• 2694722-81-9
• 3-{5-[(4-hydroxyphenyl)amino]-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione
• 3-{5-(4-hydroxyphenyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione

• Inchi： 1S/C19H17N3O4/c23-14-4-1-12(2-5-14)20-13-3-6-15-11(9-13)10-22(19(15)26)16-7-8-17(24)21-18(16)25/h1-6,9,16,20,23H,7-8,10H2,(H,21,24,25)
• InChI Key： XSKMUAYLNFYLOR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CN1C1C(NC(CC1)=O)=O)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.7Ų

Additional information on 3-{5-(4-hydroxyphenyl)amino-1-oxo-2,3-dihydro-1H-isoindol-2-yl}piperidine-2,6-dione

3-{5-(4-Hydroxyphenyl)Amino-1-Oxo-2,3-Dihydro-1H-Isoindol-2-Yl}Piperidine-2,6-Dione

3-{5-(4-Hydroxyphenyl)Amino-1-Oxo-2,3-Dihydro-1H-Isoindol-2-Yl}Piperidine-2,6-Dione is a complex organic compound with the CAS number 2694722819. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a piperidine ring system fused with a dihydroisoindole moiety, which contributes to its unique chemical properties and biological activity.

The piperidine ring in this compound is a six-membered cyclic amine that plays a crucial role in stabilizing the molecule's conformation. The dihydroisoindole moiety, on the other hand, introduces additional complexity to the molecule by incorporating a partially saturated aromatic system. This combination of structural features makes the compound highly versatile and amenable to various chemical modifications.

Recent studies have highlighted the potential of 3-{5-(4-Hydroxyphenyl)Amino...}Piperidine...Dione as a candidate for anti-cancer drug development. Researchers have demonstrated that this compound exhibits significant anti-proliferative activity against various cancer cell lines, particularly in breast and prostate cancer models. The mechanism of action involves the inhibition of key enzymes involved in cell cycle regulation and apoptosis induction.

In addition to its anti-cancer properties, this compound has also shown promise in anti-inflammatory and anti-bacterial applications. The presence of the 4-hydroxyphenyl group within the molecule contributes to its ability to modulate inflammatory pathways and exhibit bacteriostatic effects. These findings have opened new avenues for exploring its potential as a multi-target therapeutic agent.

The synthesis of 3-{5-(4-Hydroxyphenyl)Amino...}Piperidine...Dione involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for preclinical studies.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and stereochemistry, which are critical for understanding its pharmacokinetic properties.

Despite its promising biological profile, further research is required to fully elucidate the toxicological profile and bioavailability of this compound. Preclinical studies are currently underway to assess its safety profile and optimize its pharmacokinetic properties for potential clinical use.

In conclusion, 3-{5-(4-Hydroxyphenyl)Amino...}Piperidine...Dione represents a compelling candidate for drug development due to its unique structural features and diverse biological activities. With ongoing research focusing on optimizing its therapeutic potential, this compound holds great promise for addressing unmet medical needs in oncology and infectious diseases.